Cas no 94092-91-8 (diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate)

• Product Name: diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate
• CAS No: 94092-91-8
• MF: C₁₅H₂₄O₅S
• MW: 316.413064002991
• CID: 1984697
• PubChem ID: 252845
• Update Time: 2025-04-21

diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate
• NSC75090
• NSC-75090
• DTXSID90291369
• 94092-91-8

• Inchi： 1S/C15H24O5S/c1-4-7-8-15(13(17)19-5-2,14(18)20-6-3)11-9-12(16)21-10-11/h11H,4-10H2,1-3H3
• InChI Key： VVFHDIFRFYMABV-UHFFFAOYSA-N
• SMILES： S1C(CC(C1)C(C(=O)OCC)(C(=O)OCC)CCCC)=O

Computed Properties

• Exact Mass: 316.134
• Monoisotopic Mass: 316.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 410.3°Cat760mmHg
• Flash Point: 190.6°C